Cas no 2137690-15-2 (5-amino-4-methyl-1-(oxolan-3-yl)-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-4-methyl-1-(oxolan-3-yl)-1,2-dihydropyridin-2-one
• CAS No: 2137690-15-2
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6231998
• PubChem ID: 165481764
• Update Time: 2025-10-22

5-amino-4-methyl-1-(oxolan-3-yl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-4-methyl-1-(oxolan-3-yl)-1,2-dihydropyridin-2-one
• 2137690-15-2
• EN300-1109068

• Inchi： 1S/C10H14N2O2/c1-7-4-10(13)12(5-9(7)11)8-2-3-14-6-8/h4-5,8H,2-3,6,11H2,1H3
• InChI Key： XZBRFTGTONKSMU-UHFFFAOYSA-N
• SMILES： O1CCC(C1)N1C(C=C(C)C(=C1)N)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 55.6Ų

Additional information on 5-amino-4-methyl-1-(oxolan-3-yl)-1,2-dihydropyridin-2-one

Comprehensive Overview of 5-amino-4-methyl-1-(oxolan-3-yl)-1,2-dihydropyridin-2-one (CAS No. 2137690-15-2): Properties, Applications, and Research Insights

The compound 5-amino-4-methyl-1-(oxolan-3-yl)-1,2-dihydropyridin-2-one (CAS No. 2137690-15-2) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its pyridin-2-one core and oxolan-3-yl substitution, this compound exhibits versatile chemical properties, making it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given the growing demand for targeted therapies in oncology and metabolic disorders.

In recent years, the scientific community has focused on small-molecule therapeutics with improved bioavailability and selectivity. The presence of both amino and methyl functional groups in 5-amino-4-methyl-1-(oxolan-3-yl)-1,2-dihydropyridin-2-one allows for diverse chemical modifications, enabling the development of derivatives with enhanced pharmacological profiles. This aligns with current trends in precision medicine, where researchers seek compounds with minimal off-target effects. Computational studies using AI-driven molecular docking have further highlighted its binding affinity to specific protein targets, a topic frequently searched in academic databases.

The synthesis of CAS No. 2137690-15-2 typically involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques like microwave-assisted synthesis and flow chemistry are being explored to optimize yield and purity—a hot topic in green chemistry forums. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms its structural integrity, addressing common queries about quality control in fine chemical production.

Beyond pharmaceuticals, this compound’s heterocyclic scaffold shows promise in material science, particularly in designing organic semiconductors or photocatalysts. Its electron-rich framework could contribute to next-generation OLED materials, a trending subject in renewable energy discussions. Environmental stability studies of 5-amino-4-methyl-1-(oxolan-3-yl)-1,2-dihydropyridin-2-one are also underway, reflecting the industry’s shift toward sustainable chemistry practices.

As patent filings related to CAS 2137690-15-2 increase, its commercial viability becomes evident. The compound’s IP landscape is frequently analyzed by stakeholders, with particular interest in its applicability for neurodegenerative disease research—a high-traffic keyword in medical literature. Collaborative efforts between academia and industry aim to explore its structure-activity relationships (SAR), addressing frequently asked questions about lead optimization strategies.

In summary, 5-amino-4-methyl-1-(oxolan-3-yl)-1,2-dihydropyridin-2-one represents a multifaceted compound bridging gaps between medicinal chemistry and advanced materials. Its CAS No. 2137690-15-2 serves as a critical identifier for researchers navigating chemical databases, while ongoing studies continue to unlock its potential across interdisciplinary fields.